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Cat. No.: B107902 Get Quote

Introduction: (R)-(-)-1,2-Propanediol, an enantiomer of 1,2-propanediol, is a versatile organic

compound with significant applications in the pharmaceutical and chemical industries. Its

specific stereochemistry makes it a valuable chiral building block in the synthesis of complex

molecules. This document provides an in-depth guide to its chemical identity, properties, and

synthesis methodologies, tailored for professionals in research and drug development.

Chemical Identity and Synonyms
The Chemical Abstracts Service (CAS) has assigned the number 4254-14-2 to (R)-(-)-1,2-
Propanediol.[1][2][3][4] This unique identifier is crucial for unambiguous identification in

chemical databases and literature. The compound is also known by several synonyms:

(R)-(-)-Propylene glycerol[3]

(R)-(-)-Propylene glycol

(R)-propane-1,2-diol[2][5]

(2R)-1,2-Propanediol[2][5]

(R)-Propylene glycol[1][6]
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The physicochemical properties of (R)-(-)-1,2-Propanediol are summarized in the table below.

This data is essential for its handling, storage, and application in experimental settings.

Property Value Source

Molecular Formula C₃H₈O₂ [1][3][5]

Molecular Weight 76.09 g/mol [3][5]

Boiling Point 186-188 °C at 765 mmHg [4]

Density 1.04 g/mL at 25 °C

Refractive Index n20/D 1.434

Optical Activity [α]20/D −16.5°, neat

Flash Point 103 °C (closed cup)

Melting Point -60 °C [5]

Solubility in Water 1000 mg/mL at 20 °C [5]

Experimental Protocols and Synthesis
Methodologies
The synthesis of 1,2-propanediol, including its specific enantiomers, can be achieved through

various chemical and biotechnological routes. The choice of method often depends on the

desired stereoselectivity, feedstock availability, and environmental considerations.

Chemical Synthesis
1. Hydrolysis of Propylene Oxide: The traditional industrial method for producing 1,2-

propanediol is the hydrolysis of propylene oxide.[7] This process typically yields a racemic

mixture of (R)- and (S)-1,2-propanediol.

Reaction: Propylene oxide is reacted with a large excess of water.

Conditions: The reaction is carried out at high temperatures (around 190 °C) and pressures

(1.8 MPa).[7]
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Catalysis: While the reaction can proceed without a catalyst, acidic or basic catalysts can be

used to increase the reaction rate and selectivity.[7]

Purification: The final product is purified by distillation to achieve a purity of over 99.5%.[7]

2. Hydrogenolysis of Glycerol: A more sustainable approach involves the catalytic

hydrogenolysis of glycerol, a byproduct of biodiesel production.[7]

Reaction: Glycerol is reacted with hydrogen gas in the presence of a heterogeneous

catalyst.

Catalysts: Copper-based catalysts, such as copper-chromium, are commonly employed.[8]

Process: The process is often continuous, with glycerol being partially hydrogenated (up to

95% conversion) followed by distillation of the reaction mixture.[8]

Biotechnological Synthesis
Biotechnological methods offer the advantage of producing specific enantiomers, such as (R)-
(-)-1,2-propanediol, which is significantly more valuable than the racemic mixture for

pharmaceutical applications.[7] These methods typically utilize microorganisms to convert

renewable feedstocks.

1. Sugar-Based Fermentation: Certain bacteria can produce 1,2-propanediol from sugars. One

recognized pathway involves the conversion of the glycolytic intermediate dihydroxyacetone

phosphate (DHAP) to methylglyoxal, which is then reduced to 1,2-propanediol.[9][10]

2. Glycerol-Based Fermentation: Engineered microorganisms, such as Escherichia coli, can be

used to produce (R)-(-)-1,2-propanediol from glucose.[11] This is achieved by expressing

genes for enzymes like NADH-linked glycerol dehydrogenase.

Visualization of Synthesis Pathways
The following diagrams illustrate the key synthesis routes for 1,2-propanediol.
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Traditional Synthesis of 1,2-Propanediol
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Caption: Traditional chemical synthesis of 1,2-propanediol from propylene.

Synthesis of 1,2-Propanediol from Glycerol

Glycerol

1,2-Propanediol

Hydrogenolysis

Hydrogen (H2)

Copper-based
Catalyst

Click to download full resolution via product page

Caption: Catalytic hydrogenolysis of glycerol to produce 1,2-propanediol.
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Biotechnological Production of (R)-1,2-Propanediol
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Caption: Simplified biotechnological pathways for (R)-1,2-propanediol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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